Cas no 6035-81-0 (1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine)

1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine structure
6035-81-0 structure
Product Name:1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine
CAS No:6035-81-0
MF:C13H20N2O2S
MW:268.375102043152
CID:1620232
PubChem ID:786264
Update Time:2025-04-21

1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine
    • 1-Methanesulfonyl-4-(2-methyl-benzyl)-piperazine
    • piperazine, 1-[(2-methylphenyl)methyl]-4-(methylsulfonyl)-
    • Oprea1_625899
    • 1-[(2-methylphenyl)methyl]-4-methylsulfonylpiperazine
    • SR-01000475840
    • CB05715
    • 1-METHANESULFONYL-4-[(2-METHYLPHENYL)METHYL]PIPERAZINE
    • BIM-0003922.P001
    • SMSF0011769
    • 1-(Methanesulfonyl)-4-[(2-methylphenyl)methyl]piperazine
    • Oprea1_015799
    • SR-01000475840-1
    • CHEMBL1866940
    • 6035-81-0
    • AKOS000548588
    • DTXSID60975765
    • HMS2418G24
    • STK135533
    • MLS000035472
    • CBMicro_003884
    • SMR000123060
    • Inchi: 1S/C13H20N2O2S/c1-12-5-3-4-6-13(12)11-14-7-9-15(10-8-14)18(2,16)17/h3-6H,7-11H2,1-2H3
    • InChI Key: XFHREGBEBGGVNA-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(CC2C=CC=CC=2C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 268.1247
  • Monoisotopic Mass: 268.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 40.62
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